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Compound of Interest

Compound Name:
trans-C-(2-Methyl-cyclopropyl)-

methylamine

Cat. No.: B8187257

Get Quote

Executive Summary & Chemical Profile
Senior Scientist Note:Do not treat this merely as a generic aliphatic amine. While it shares the

basicity of methylamine, the cyclopropyl moiety introduces significant ring strain (~27.5

kcal/mol). Improper disposal—specifically rapid acidification—can trigger a double exothermic

event: the standard acid-base neutralization heat plus the enthalpy of ring opening. This guide

prioritizes thermal management to prevent "runaway" vaporization of this volatile, corrosive

liquid.
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Parameter Specification Critical Safety Implication

Chemical Name
trans-C-(2-Methyl-cyclopropyl)-

methylamine

Stereochemistry affects

bioactivity, not disposal.

Physical State Liquid (Colorless to Yellow)
High volatility; fume hood

mandatory.

Flash Point < 60°C (Est.)[1][2] D001 (Ignitable) Waste Code.

pH (1% aq) > 11.5 D002 (Corrosive) Waste Code.

Reactivity High (Strained Ring + Amine)

Incompatible with anhydrides,

isocyanates, and strong

oxidizers.

Waste Stream Organic Base (Alkaline)
NEVER mix with Acid Waste

streams.

Pre-Disposal Assessment & Segregation
Before moving the container, you must validate the waste stream. A common error in drug

discovery labs is commingling "organic waste" indiscriminately.

The Self-Validating Segregation System:

Visual Check: Is the liquid clear/yellow? (Darkening indicates oxidation/polymerization).

pH Validation: Wetted pH strip must read > 10. If neutral/acidic, the substance has already

reacted; treat as "Unknown/Mixed Waste."

Phase Check: Ensure no aqueous layer is present if disposing into organic solvent streams.

Decision Matrix: Disposal Pathway
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Waste Assessment

Quantity < 50 mL?

Bulk Stream:
Organic Alkaline

No (>50mL)

Contains Oxidizers?

Yes

Lab Pack Service
(Preferred)

In-Lab Neutralization
(Only for Spills/Residuals)

No

SEGREGATE IMMEDIATELY
Explosion Hazard

Yes

Click to download full resolution via product page

Figure 1: Decision logic for segregating cyclopropyl-amines. Note that bulk quantities should

rarely be neutralized in-lab due to thermal risks.

Primary Disposal Protocol: Lab Pack (Recommended)
This is the standard for RCRA compliance and safety.

Container Selection: Use a chemically resistant High-Density Polyethylene (HDPE) or glass

container. Avoid metal containers due to potential corrosion.[3]

Labeling:

Primary Label: "HAZARDOUS WASTE - Organic Alkaline."

Constituents: "trans-C-(2-Methyl-cyclopropyl)-methylamine (100%)."

Hazard Checkboxes: [x] Flammable [x] Corrosive.[4]
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Storage: Store in a dedicated flammable safety cabinet, secondary containment tray. Keep

separate from organic acids (e.g., Acetic Acid, TFA).

Secondary Protocol: Controlled Neutralization
(Spills/Residuals Only)
WARNING: This procedure is NOT for bulk waste disposal. It is strictly for neutralizing small

spills (< 10 mL) or cleaning glassware residues to prevent cross-contamination.

The Mechanism:

Note: If the temperature spikes > 50°C, the cyclopropane ring may open, releasing additional
energy.

Step-by-Step Methodology:

Preparation:

Work in a functioning fume hood.[5]

Prepare an ice-water bath.

Don PPE: Butyl rubber gloves (nitrile is permissible for splash only), splash goggles, face

shield.

Dilution (The Heat Sink):

Dilute the amine residue into a large volume of water (1:20 ratio) inside a beaker.

Place the beaker into the ice bath. Allow to cool to < 10°C.

Acidification:

Use Dilute Hydrochloric Acid (1M or 2M). Do not use concentrated acid.

Add acid dropwise while stirring. Monitor temperature; do not exceed 25°C.

Stop Point: Check pH frequently. Aim for pH 6–8.
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Final Disposal:

Once neutral (pH 7), the solution contains the amine salt (ammonium chloride derivative).

This can now be disposed of in the aqueous chemical waste stream (check local

regulations; some jurisdictions allow drain disposal for simple amine salts, but chemical

waste stream is the safest default).

Emergency Contingency: Spill Response
If a container breaks outside the hood:

Evacuate: The vapor is lachrymatory (tear-inducing) and corrosive to the respiratory tract.

Ventilate: Increase air exchange if safe to do so.

Absorb:

Do NOT use paper towels (high surface area + flammable liquid + potential oxidizer = fire

risk).

Use vermiculite, dry sand, or commercial Spill-X-C (caustic neutralizer).

Collection: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated

with Flammable/Corrosive Amine."

Spill Response Workflow

Spill Detected Evacuate Area
(Vapors)

Don PPE:
Respirator + Goggles

Apply Vermiculite
(No Paper Towels)

Collect in Jar
Label 'Flammable Solid'

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing the prohibition of cellulosic materials

(paper towels) during cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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